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Compound of Interest

Compound Name: SPI-1865

Cat. No.: B1193605

Essential Safety and Handling Guide for SPI-
1865

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides essential safety and logistical information for handling the novel,
research-grade small molecule, SPI-1865. As a gamma-secretase modulator (GSM), this
compound is intended for use by qualified researchers, scientists, and drug development
professionals in a controlled laboratory setting.

Immediate Safety Concerns

While a specific Safety Data Sheet (SDS) for SPI-1865 is not publicly available, its intended
biological activity and the known hazards of similar compounds necessitate a cautious
approach. The development of SPI-1865 was halted due to observations of unanticipated off-
target adrenal toxicity in preclinical studies. Therefore, it should be handled as a potent and
potentially hazardous compound.

Emergency Procedures:
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Situation Recommended Action

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact i i )

the upper and lower eyelids. Seek immediate

medical attention.

Immediately wash affected area with soap and
i water. Remove contaminated clothing and
Skin Contact _ T
shoes. Seek medical attention if irritation

persists.

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.

Do NOT induce vomiting. Wash out mouth with
Ingestion water, provided the person is conscious. Seek

immediate medical attention.

Personal Protective Equipment (PPE)

Given the lack of specific toxicological data, a comprehensive PPE strategy is mandatory to
minimize exposure.
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PPE Category Minimum Requirement

Chemical-resistant gloves (e.g., Nitrile,

Hand Protection I
Neoprene). Double-gloving is recommended.

Safety glasses with side shields or chemical
Eye/Face Protection safety goggles. A face shield may be necessary

for operations with a splash hazard.

A fully buttoned lab coat with sleeves. Consider
Skin and Body Protection a disposable gown for procedures with a higher

risk of contamination.

A NIOSH-approved respirator may be required

for procedures that could generate dust or
Respiratory Protection aerosols. Consult your institution's

Environmental Health and Safety (EHS)

department for a formal risk assessment.

Operational Plan: Handling and Storage

SPI-1865 is a solid powder and should be handled with care to avoid dust generation.
Handling:

 All manipulations of solid SPI-1865 should be performed in a certified chemical fume hood or

a ventilated balance enclosure.
» Use dedicated spatulas and weighing papers.
e Prepare solutions in a fume hood.
e Avoid contact with skin and eyes.
¢ Wash hands thoroughly after handling.
Storage:

o Store in a tightly sealed, clearly labeled container.
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o Keep in a cool, dry, and well-ventilated area.
» Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan

Dispose of SPI-1865 and all contaminated materials as hazardous chemical waste in
accordance with all local, state, and federal regulations.

Waste Stream Disposal Procedure

Collect in a designated, sealed, and labeled
Unused SPI-1865 ]
hazardous waste container.

) ) ] ] Place in a designated hazardous waste
Contaminated Labware (e.g., vials, pipette tips) ) ) )
container. Do not dispose of in regular trash.

Contaminated PPE Dispose of as hazardous waste.

) Collect in a sealed, labeled hazardous waste
Solutions of SPI-1865 ) )
container. Do not pour down the drain.

Consult your institution's EHS department for specific disposal protocols.

Experimental Protocols
Solution Preparation (General Protocol)

e Pre-weighing: In a chemical fume hood, place a new weighing paper on a calibrated
analytical balance and tare.

e Weighing: Carefully add the desired amount of SPI-1865 powder to the weighing paper using
a clean spatula.

» Transfer: Gently transfer the powder to an appropriate glass vial.
e Solubilization: Add the desired solvent (e.g., DMSO, Ethanol) to the vial in the fume hood.

¢ Mixing: Cap the vial and mix by vortexing or sonication until the solid is completely dissolved.
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Visualizations
Logical Workflow for Handling SPI-1865
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Caption: Workflow for safe handling of SPI1-1865.
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Caption: SPI-1865 modulates y-secretase to reduce A342 production.

 To cite this document: BenchChem. [Personal protective equipment for handling SPI-1865].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193605#personal-protective-equipment-for-
handling-spi-1865]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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